Cas no 131971-64-7 (Carbamic acid,N-1-propen-1-yl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-1-propen-1-yl-, 1,1-dimethylethyl ester
• CAS No: 131971-64-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 102222
• Update Time: 2024-01-24

Carbamic acid,N-1-propen-1-yl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-1-propen-1-yl-, 1,1-dimethylethyl ester
• Carbamic acid, 1-propenyl-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, N-1-propen-1-yl-, 1,1-dimethylethyl ester

• Inchi： 1S/C8H15NO2/c1-5-6-9-7(10)11-8(2,3)4/h5-6H,1-4H3,(H,9,10)
• InChI Key： FIZCCQCDGGYKLM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC=CC

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 38.3A^2